(2-Fluoro-phenyl)-[4-(thiophene-2-carbonyl)-piperazin-1-yl]-methanone

• Molecular Formula: C16H15FN2O2S
• Molecular Weight: 318.4 g/mol
• IUPAC Name: (2-fluorophenyl)-[4-(thiophene-2-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H15FN2O2S/c17-13-5-2-1-4-12(13)15(20)18-7-9-19(10-8-18)16(21)14-6-3-11-22-14/h1-6,11H,7-10H2
• InChI Key: RYWVLNVOKPGIFX-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC=CC=C2F)C(=O)C3=CC=CS3

Description

(2-Fluoro-phenyl)-[4-(thiophene-2-carbonyl)-piperazin-1-yl]-methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

(2-Fluoro-phenyl)-[4-(thiophene-2-carbonyl)-piperazin-1-yl]-methanone has been studied for its potential applications in medicine. It has been shown to have antipsychotic and antidepressant effects in animal models. Additionally, it has been studied for its potential use in the treatment of drug addiction and as an analgesic. This compound has also been studied for its potential use as a diagnostic tool in imaging studies.

Mechanism of Action

The mechanism of action of (2-Fluoro-phenyl)-[4-(thiophene-2-carbonyl)-piperazin-1-yl]-methanone is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. This dual mechanism of action is thought to be responsible for its antipsychotic and antidepressant effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that regulate mood, behavior, and other physiological functions. Additionally, it has been shown to decrease the levels of norepinephrine, which is a neurotransmitter that regulates the body's response to stress.

Advantages and Limitations for Lab Experiments

The advantages of using (2-Fluoro-phenyl)-[4-(thiophene-2-carbonyl)-piperazin-1-yl]-methanone in lab experiments include its potential use as an antidepressant, antipsychotic, and analgesic. Additionally, it has been shown to have potential diagnostic applications in imaging studies. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential side effects, which may vary depending on the dosage and administration route.

Future Directions

There are several future directions for the study of (2-Fluoro-phenyl)-[4-(thiophene-2-carbonyl)-piperazin-1-yl]-methanone. One direction is to further investigate its mechanism of action and its potential use as a therapeutic agent for various diseases. Another direction is to study its potential side effects and toxicity in humans. Additionally, future studies may focus on developing new synthesis methods for this compound and improving its solubility in water. Finally, there is a need for more research on the potential diagnostic applications of this compound in imaging studies.

Synthesis Methods

The synthesis of (2-Fluoro-phenyl)-[4-(thiophene-2-carbonyl)-piperazin-1-yl]-methanone has been achieved using various methods. One such method involves the reaction of 2-Fluoroaniline with 2-thiophenecarboxylic acid to produce 2-Fluoro-N-(thiophen-2-yl)benzamide. This compound is then reacted with piperazine in the presence of a coupling reagent to produce this compound. Other methods involve the use of different starting materials and reagents to achieve the same end product.